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Compound of Interest

Compound Name: SR-16435

cat. No.: 811933324

SR-16435 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility and handling of SR-16435.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving SR-164357

Al: The recommended solvent for creating a stock solution of SR-16435 is DMSO (Dimethyl
sulfoxide).

Q2: What is the known solubility of SR-16435 in DMSO?
A2: SR-16435 has a reported solubility of 10 mM in DMSO.[1]
Q3: I am having trouble dissolving SR-16435. What can | do?

A3: If you are experiencing solubility issues, please refer to the troubleshooting guide below.
Common solutions include gentle warming and sonication. Ensure you are not exceeding the
10 mM solubility limit in DMSO.

Q4: Can | use other solvents to dissolve SR-164357

A4: While DMSO is the recommended solvent for initial stock solutions, for in vivo experiments,
further dilution into aqueous buffers or specific vehicle solutions is typically required. The
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suitability of other organic solvents like ethanol or DMF for creating primary stock solutions has

not been widely reported and would need to be determined empirically.

Q5: How should | prepare SR-16435 for in vivo studies?

A5: For in vivo administration, a stock solution in DMSO can be prepared first. This stock

solution should then be further diluted into a physiologically compatible vehicle, such as saline,

PBS, or a solution containing Tween 80 or other surfactants to maintain solubility. The final

concentration of DMSO in the administered solution should be kept to a minimum (typically

<1%) to avoid vehicle-induced biological effects.

Troubleshooting Guide: Solubility Issues

Issue

Possible Cause

Recommended Solution

Precipitate forms after adding

solvent.

The concentration of SR-
16435 exceeds its solubility
limit in the chosen solvent.

Ensure the final concentration
does not exceed 10 mM in
DMSO. If using a different
solvent, the solubility may be

lower.

The compound is not fully

dissolving.

Insufficient mixing or low

temperature.

Gently warm the solution (e.g.,
in a 37°C water bath) and
vortex or sonicate until the

compound is fully dissolved.

Precipitation occurs after

dilution in an agueous buffer.

SR-16435 is poorly soluble in

agueous solutions.

Increase the percentage of a
co-solvent or surfactant (e.g.,
Tween 80, Cremophor EL) in
your final dilution vehicle.
Prepare the final dilution

immediately before use.

: itative Solubility T

Compound

Solvent

Solubility

SR-16435

DMSO

10 mM[1]
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Experimental Protocols

Protocol for Preparing a 10 mM SR-16435 Stock Solution
in DMSO

Materials:

SR-16435 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of SR-16435 to prepare the desired volume of a 10 mM stock
solution. The molecular weight of SR-16435 is approximately 338.49 g/mol .

e Weigh the calculated amount of SR-16435 powder and place it in a sterile vial.
e Add the calculated volume of anhydrous DMSO to the vial.
» Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

e If the compound is not fully dissolved, gently warm the vial in a 37°C water bath for 5-10
minutes and vortex again.

 Alternatively, place the vial in a sonicator bath for 5-10 minutes.
 Visually inspect the solution to ensure there are no visible particles.

» Store the stock solution at -20°C or -80°C for long-term storage.

Visualizations
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SR-16435 Signaling Pathway

SR-16435 acts as a partial agonist at both the Nociceptin/Orphanin FQ (NOP) receptor and the
p-opioid receptor (MOR), both of which are G protein-coupled receptors (GPCRS).[2][3][4][5]
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Start: SR-16435 Powder

1. Weigh SR-16435

i

2. Dissolve in 100% DMSO
(to create 10 mM stock)

i

3. Vortex/Sonicate
(ensure fully dissolved)

Precipitate forms

For long-term storage For immediate use . .
g 8 (adjust vehicle)

y

4. Dilute stock in
*in vivo* vehicle (e.g., saline + Tween)

5. Check for precipitation

0 precipitate

Store at -20°C/-80°C

6. Administer to animal
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Issue: SR-16435 not dissolving

Is the solvent 100% DMSO?

Is this a dilution in
aqueous buffer?

Gently warm (37°C)
and vortex/sonicate

Re-weigh compound and Use 100% DMSO for Add co-solvent/surfactant
re-calculate concentration stock solution (e.g., Tween 80) to vehicle

: Problem Solved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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